2-(1H-indol-3-yl)-1-(3-(pyrazin-2-yloxy)piperidin-1-yl)ethanone

• IUPAC Name: 2-(1H-indol-3-yl)-1-(3-pyrazin-2-yloxypiperidin-1-yl)ethanone
• InChI: InChI=1S/C19H20N4O2/c24-19(10-14-11-22-17-6-2-1-5-16(14)17)23-9-3-4-15(13-23)25-18-12-20-7-8-21-18/h1-2,5-8,11-12,15,22H,3-4,9-10,13H2
• InChI Key: LXWVHLPUYVNDMN-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)CC2=CNC3=CC=CC=C32)OC4=NC=CN=C4
• Molecular Formula: C19H20N4O2
• Molecular Weight: 336.4 g/mol

Description

2-(1H-indol-3-yl)-1-(3-(pyrazin-2-yloxy)piperidin-1-yl)ethanone is a chemical compound with potential applications in scientific research. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments. In

Scientific Research Applications

Synthesis of Complex Molecules

Researchers have developed methods for the Palladium(0)-Catalyzed Heteroarylation of Indolylzinc Derivatives , showcasing an efficient approach for the preparation of various heteroaryl indoles, including pyrazinyl derivatives. This methodology underscores the compound's utility in synthesizing indole alkaloid analogs, demonstrating its significant role in the synthesis of complex molecular structures (Amat, Hadida, Pshenichnyi, & Bosch, 1997).

Anticancer Activity Evaluation

In another dimension of scientific research, piperazine-2,6-dione derivatives have been synthesized and evaluated for their anticancer activity. This showcases the application of the compound in developing potential anticancer agents, where derivatives like 4-(1H-indole-2-carbonyl)piperazine-2,6-dione have been tested across various cancer cell lines, indicating the compound's relevance in medicinal chemistry for cancer treatment (Kumar, Kumar, Roy, & Sondhi, 2013).

Development of Pain Management Drugs

The compound's derivatives have also been explored for their pharmacological activities , particularly as σ1 receptor antagonists in the context of pain management. This research highlights the compound's potential in developing new therapeutic agents for treating pain, underpinning its importance in pharmacology and drug design (Díaz, García, Torrens, Caamaño, Enjo, Sicre, Lorente, Port, Montero, Yeste, Alvarez, Martin, Maldonado, de la Puente, Vidal-Torres, Cendán, Vela, & Almansa, 2020).

Neurodegenerative Disease Treatment

Furthermore, indole derivatives , including the compound , have been studied for their dual effectiveness in treating neurodegenerative diseases. These derivatives exhibit both ligand properties for NMDA receptors and antioxidant activities, indicating their potential as neuroprotective agents. This research underscores the compound's applicability in developing treatments for neurodegenerative disorders, emphasizing its significance in neurological research and therapy (Buemi, De Luca, Chimirri, Ferro, Gitto, Alvarez-Builla, & Alajarín, 2013).